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Compound of Interest

Zearalanone carboxymethoxy!
Compound Name: '
oxime

Cat. No. 812379605

Disclaimer: Zearalanone carboxymethoxyl oxime is a novel compound with no current
published data. This guide is a prospective analysis based on the known chemistry and
pharmacology of the parent compound, Zearalanone, and related derivatives. It is intended for
researchers, scientists, and drug development professionals as a theoretical framework for the
discovery and development of this new chemical entity.

Introduction

Zearalenone and its derivatives are a class of mycoestrogens that have garnered significant
interest in medicinal chemistry due to their potent estrogenic activity.[1][2] Zearalanone, a
reduced derivative of Zearalenone, serves as a key scaffold for the development of novel
therapeutic agents. The functionalization of Zearalanone at its ketone position offers a strategic
approach to modulate its biological activity. This guide outlines a prospective pathway for the
discovery, synthesis, and development of a novel derivative, Zearalanone carboxymethoxyl
oxime. This compound, by introducing a carboxymethoxyl oxime moiety, is hypothesized to
possess altered pharmacokinetic properties and potentially a modified or more selective
biological activity profile compared to its parent compound.

Proposed Synthesis and Discovery
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The discovery of Zearalanone carboxymethoxyl oxime would begin with its chemical
synthesis, leveraging established methods for the preparation of O-substituted oximes from
ketones.[3][4][5] The ketone group on the Zearalanone molecule is the target for this chemical
modification.[6][7][8]

Proposed Synthetic Pathway

The synthesis of Zearalanone carboxymethoxyl oxime is proposed to be a two-step process
starting from Zearalanone.
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Sodium Bromoacetate
(BrCH2COONa)
Base (e.g., NaH) Zearalanone Oxime Step 2: O-Alkylation Zearalanone Carboxymethoxy! Oxime)

Hydroxylamine Hydrochloride
(NH20H-HCl)

Base (e.g., Pyridine)

Step 1: Oximation

Zearalanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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